2-Methyl-1-[1-(3-methylbutoxy)ethoxy]butane

• CAS No.: 13548-84-0
• Molecular Formula: C12H26O2
• Molecular Weight: 202.33 g/mol
• IUPAC Name: 2-methyl-1-[1-(3-methylbutoxy)ethoxy]butane
• InChI: InChI=1S/C12H26O2/c1-6-11(4)9-14-12(5)13-8-7-10(2)3/h10-12H,6-9H2,1-5H3
• InChI Key: YFTYPUAPXSHDMF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)COC(C)OCCC(C)C

Description

2-Methyl-1-[1-(3-methylbutoxy)ethoxy]butane is an organic compound with the molecular formula C12H26O2 It is a branched ether, characterized by the presence of two ether linkages and a branched alkyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-[1-(3-methylbutoxy)ethoxy]butane typically involves the reaction of 2-methyl-1-butanol with 3-methyl-1-butanol in the presence of an acid catalyst. The reaction proceeds through the formation of an intermediate ether, which then undergoes further reaction to yield the final product. The reaction conditions often include elevated temperatures and the use of a dehydrating agent to drive the reaction to completion .

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions are crucial to achieving high efficiency and minimizing by-products .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-[1-(3-methylbutoxy)ethoxy]butane can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert it into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can replace the ether groups with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halides (e.g., HCl, HBr) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or ketones, while reduction can produce alcohols .

Scientific Research Applications

2-Methyl-1-[1-(3-methylbutoxy)ethoxy]butane has several scientific research applications:

Chemistry: It is used as a solvent and reagent in organic synthesis.

Biology: Its derivatives may be studied for their biological activity and potential therapeutic applications.

Medicine: Research into its pharmacological properties could lead to the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-Methyl-1-[1-(3-methylbutoxy)ethoxy]butane exerts its effects involves interactions with molecular targets such as enzymes and receptors. The ether linkages and branched alkyl chain may influence its binding affinity and specificity. Pathways involved in its action include metabolic processes and signal transduction .

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-1-[1-(2-methylbutoxy)ethoxy]butane
• 1-(1-Ethoxyethoxy)-3-methylbutane
• Acetaldehyde di(2-methylbutyl) acetal

Uniqueness

2-Methyl-1-[1-(3-methylbutoxy)ethoxy]butane is unique due to its specific branched structure and ether linkages, which confer distinct chemical and physical properties. These features make it suitable for specialized applications in various fields .